Cas no 52070-13-0 (Propanoic acid, 3-(ethylamino)-3-oxo-, ethyl ester)

• Product name: Propanoic acid, 3-(ethylamino)-3-oxo-, ethyl ester
• CAS No: 52070-13-0
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 1575495
• PubChem ID: 12510522

Propanoic acid, 3-(ethylamino)-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(ethylamino)-3-oxo-, ethyl ester
• ethyl 3-(ethylamino)-3-oxopropanoate
• DB-430019
• 52070-13-0
• N-Ethyl-carboethoxyacetamide
• AKOS006240486
• SCHEMBL5205018
• YPCIAPYFQQPVMR-UHFFFAOYSA-N
• DTXSID50500868

• Inchi： InChI=1S/C7H13NO3/c1-3-8-6(9)5-7(10)11-4-2/h3-5H2,1-2H3,(H,8,9)
• InChI Key： YPCIAPYFQQPVMR-UHFFFAOYSA-N
• SMILES： CCNC(=O)CC(=O)OCC

Computed Properties

• Exact Mass: 159.08959
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4